Cas no 100377-52-4 (Mandelamidine, 3,4-dihydroxy- (6CI))
100377-52-4 structure
Product Name:Mandelamidine, 3,4-dihydroxy- (6CI)
CAS No:100377-52-4
MF:C8H10N2O3
MW:182.176601886749
CID:892907
PubChem ID:18955452
Update Time:2024-02-29
Mandelamidine, 3,4-dihydroxy- (6CI) Chemical and Physical Properties
Names and Identifiers
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- Mandelamidine, 3,4-dihydroxy- (6CI)
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- Inchi： 1S/C8H10N2O3/c9-8(10)7(13)4-1-2-5(11)6(12)3-4/h1-3,7,11-13H,(H3,9,10)
- InChI Key： MJJKCXGUVNDQOD-UHFFFAOYSA-N
- SMILES： C(N)(=N)C(C1=CC=C(O)C(O)=C1)O
Computed Properties
- Exact Mass: 182.06914219g/mol
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 111Ų
Mandelamidine, 3,4-dihydroxy- (6CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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